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Compound of Interest

Compound Name: 4-Methyl-5-nitrocatechol

Cat. No.: B015798 Get Quote

Despite a comprehensive search of scientific literature, detailed in vitro studies, including

specific experimental protocols, quantitative data, and defined signaling pathways for 4-
Methyl-5-nitrocatechol, are not readily available in the public domain. The existing information

is largely limited to chemical database entries and general classifications.

4-Methyl-5-nitrocatechol is identified as a nitrotoluene, specifically a derivative of 2-

nitrotoluene with two hydroxy substituents at the 4 and 5 positions.[1][2] It is recognized as a

bacterial xenobiotic metabolite and is implicated in the metabolic degradation pathway of 2,4-

Dinitotoluene.[1][3] Chemical and physical properties of the compound are available through

databases such as PubChem.[1]

While research on related compounds offers some context, it is crucial to note that these

findings are not directly transferable to 4-Methyl-5-nitrocatechol. For instance, a closely

related compound, 4-methylcatechol (which lacks the nitro group), has been studied for its in

vitro effects.

Research on the Related Compound: 4-
Methylcatechol
In vitro studies on 4-methylcatechol have demonstrated its ability to induce apoptotic cell death

in murine tumor cells.[4] This cytotoxic effect is attributed to its extracellular pro-oxidant action,

leading to the generation of hydrogen peroxide.[4] The presence of catalase or reduced-form

glutathione was shown to protect cells from the damage induced by 4-methylcatechol.[4]
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Potential Areas of Investigation for 4-Methyl-5-
nitrocatechol
Given its structural similarity to other nitrocatechol compounds that are known to act as

inhibitors of Catechol-O-methyltransferase (COMT), a potential area of in vitro research for 4-
Methyl-5-nitrocatechol could be its activity as a COMT inhibitor.[5] However, no specific

studies confirming or quantifying this activity have been found.

Hypothetical Experimental Workflow
Should researchers wish to investigate the in vitro properties of 4-Methyl-5-nitrocatechol, a
general workflow could be proposed. The following diagram illustrates a hypothetical

experimental approach to characterize its biological activity.
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Caption: Hypothetical workflow for in vitro evaluation of 4-Methyl-5-nitrocatechol.

Conclusion
Currently, there is a significant gap in the scientific literature regarding the in vitro biological

activities of 4-Methyl-5-nitrocatechol. The information available on the related compound, 4-

methylcatechol, suggests that 4-Methyl-5-nitrocatechol could possess interesting cytotoxic

and pro-oxidant properties. However, without direct experimental evidence, any potential
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applications or mechanisms of action remain speculative. Further research is required to

elucidate the in vitro effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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